6-Nitro-2,3-dihydro-1H-indene-1-carboxylic acid

• IUPAC Name: 6-nitro-2,3-dihydro-1H-indene-1-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-10(13)8-4-2-6-1-3-7(11(14)15)5-9(6)8/h1,3,5,8H,2,4H2,(H,12,13)
• InChI Key: PWEDZHJBRIDVHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1C(=O)O)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C10H9NO4
• DSSTOX Substance ID: DTXSID90488111
• Molecular Weight: 207.18 g/mol
• CAS RN: 174776-68-2

Description

Indane or indan is an organic compound with the formula C6H4(CH2)3. It is a colorless liquid hydrocarbon. It is a petrochemical, a bicyclic compound.

Synthesis Analysis

The synthesis of such compounds is usually complex and typically achieved through organic synthesis reactions.

Chemical Reactions Analysis

The chemical reactions of such compounds are usually complex and involve various stages.

Physical And Chemical Properties Analysis

Similar compounds like 1H-Indene, 2,3-dihydro-1,1-dimethyl- have a molecular weight of 146.2289. Another similar compound, 1H-茚-2-甲酸, 2,3-二氢-1-氧代-, 甲酯, has a density of 1.246±0.06 g/cm3 (Predicted), a melting point of 59-60 °C, and a boiling point of 297.5±19.0 °C (Predicted).

Safety and Hazards

Safety measures should be taken while handling such compounds. This includes wearing appropriate protective equipment such as gloves and goggles. They should be handled in a well-ventilated environment to avoid inhalation.

Synthesis routes and methods

Procedure details

A solution of 1-indancarboxylic acid (30 g), prepared according to the method of Hansen et al. Helv. Chim. Acta 1982, 33, 325-343, in dichloromethane (50 ml) was mixed with concentrated sulphuric acid (300 ml) at −10° C. A mixture of 100% HNO3 (11.4 g) in concentrated H2SO4 (96 ml) was added dropwise under vigorous stirring below −10° C. After stirring for one hour at 10° C., the mixture was poured onto ice. Extraction with ethyl acetate (2×300 ml), drying (anh. MgSO4) and finally evaporation of the organic solvent afforded 42 g of the title compound. Mp 126-130° C.